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Compound of Interest

Compound Name: Nonylamine

Cat. No.: B085610 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the density and refractive

index of nonylamine. The document outlines the core physical properties, details the

experimental methodologies for their determination, and includes essential safety and handling

protocols.

Core Physical Properties of Nonylamine
Nonylamine, also known as 1-aminononane, is a primary alkylamine that presents as a clear,

colorless to slightly yellow liquid.[1] It is slightly soluble in water.[2] The key physical properties

of nonylamine are summarized in the table below, providing a ready reference for laboratory

applications.
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Property Value Conditions

Density 0.782 g/mL at 25 °C (lit.)

0.79 g/cm³ at 20 °C

Refractive Index n20/D 1.433 at 20 °C (lit.)

Boiling Point 201 °C (lit.)

202 °C at 1013 hPa

Melting Point -1 °C

Flash Point 145 °F (63 °C)

Vapor Pressure 0.37 hPa at 25 °C

Experimental Protocols for Property Determination
The following sections detail the standard experimental procedures for measuring the density

and refractive index of liquid samples such as nonylamine.

Determination of Density
The density of a liquid can be determined using several methods. A common and

straightforward approach involves the use of a pycnometer or, for a less rigorous

measurement, a graduated cylinder and an electronic balance.

Objective: To accurately measure the mass of a known volume of nonylamine to determine its

density.

Apparatus:

Electronic balance (readable to at least 0.01 g)

100-mL graduated cylinder or a pycnometer (specific gravity bottle) for higher precision

Thermometer

Nonylamine sample
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Personal Protective Equipment (PPE): chemical safety goggles, gloves, lab coat

Procedure:

Preparation: Ensure all glassware is clean and dry. Record the ambient temperature.

Mass of Empty Container: Measure the mass of the clean, dry graduated cylinder or

pycnometer using the electronic balance and record this value.

Volume Measurement:

Using a Graduated Cylinder: Add a specific volume of nonylamine (e.g., 20-25 mL) to the

graduated cylinder. Record the exact volume, reading from the bottom of the meniscus.

Using a Pycnometer: Fill the pycnometer completely with nonylamine, ensuring no air

bubbles are present. Insert the stopper; excess liquid will be expelled through the capillary.

Carefully wipe the outside of the pycnometer dry. The volume of the pycnometer is pre-

calibrated.

Mass of Filled Container: Measure the combined mass of the container and the nonylamine
sample.

Calculation:

Calculate the mass of the nonylamine by subtracting the mass of the empty container

from the combined mass.

Density is calculated using the formula: Density = Mass / Volume.

Repeatability: For improved accuracy and precision, repeat the measurement at least three

times and calculate the average density.

Determination of Refractive Index
The refractive index of a liquid is a dimensionless number that describes how fast light travels

through the material. It is a fundamental property used to identify and characterize substances.

An Abbe refractometer is a common instrument for this measurement.
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Objective: To measure the refractive index of a nonylamine sample.

Apparatus:

Abbe refractometer

Constant temperature water bath (to maintain 20°C)

Dropper or pipette

Nonylamine sample

Acetone or other suitable solvent for cleaning

Soft, lint-free tissues (e.g., Kimwipes)

Personal Protective Equipment (PPE): chemical safety goggles, gloves

Procedure:

Instrument Setup: Turn on the Abbe refractometer and the light source. If required, connect

the refractometer to a water bath set to 20°C to ensure a constant temperature of the prisms.

Calibration: Calibrate the refractometer using a standard liquid with a known refractive index,

such as distilled water.

Sample Application: Open the prism of the refractometer. Using a clean dropper, place a few

drops of the nonylamine sample onto the surface of the bottom prism.

Measurement: Close the prism carefully. Look through the eyepiece and adjust the

handwheel until the field of view shows a distinct light and dark boundary. If a colored band is

visible, adjust the compensator dial to obtain a sharp, achromatic line.

Reading: Adjust the handwheel to center the boundary line on the crosshairs in the eyepiece.

Record Value: Depress the switch to illuminate the scale and read the refractive index value.
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Cleaning: Clean the prisms thoroughly with a soft tissue moistened with acetone or another

appropriate solvent.

Safety and Handling of Nonylamine
Nonylamine is a corrosive and combustible liquid that is harmful if swallowed, in contact with

skin, or inhaled.[3][4] It can cause severe skin burns and eye damage and is very toxic to

aquatic life.[3][4] Adherence to strict safety protocols is mandatory.

Personal Protective Equipment (PPE): Always wear chemical-resistant gloves, safety

goggles with side shields or a face shield, and a lab coat.[5]

Ventilation: Handle nonylamine in a well-ventilated area, preferably within a chemical fume

hood.

Handling: Avoid direct contact with skin, eyes, and clothing. Do not breathe vapors or mist.[5]

Storage: Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

Keep the container tightly closed.[5]

Spills: In case of a spill, absorb with an inert material and dispose of it as hazardous waste.

[5]

First Aid:

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

Inhalation: Move the person to fresh air.

Ingestion: Do NOT induce vomiting.

In all cases of exposure, seek immediate medical attention.[3]

Workflow for Physical Property Determination
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The following diagram illustrates the logical workflow for the experimental determination of the

density and refractive index of nonylamine.

Workflow for Physical Property Determination of Nonylamine

Preparation

Density Measurement

Refractive Index Measurement

Data Analysis and Reporting

Obtain Nonylamine Sample

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)

Weigh Empty Pycnometer

Proceed to Measurement

Calibrate Abbe Refractometer

Proceed to Measurement

Fill Pycnometer with Nonylamine

Weigh Filled Pycnometer

Calculate Mass and Volume

Calculate Density (Mass/Volume)

Record and Tabulate Results

Apply Nonylamine to Prism

Adjust for Sharp Boundary

Read Refractive Index

Compare with Literature Values

Final Report Generation
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Click to download full resolution via product page

Caption: Logical workflow for determining the density and refractive index of nonylamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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